Methyl 4-(4-acetylpiperazin-1-yl)-3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}benzoate

• Molecular Formula: C23H25Cl2N3O5
• Molecular Weight: 494.4 g/mol
• IUPAC Name: methyl 4-(4-acetylpiperazin-1-yl)-3-[2-(2,4-dichlorophenoxy)propanoylamino]benzoate
• InChI: InChI=1S/C23H25Cl2N3O5/c1-14(33-21-7-5-17(24)13-18(21)25)22(30)26-19-12-16(23(31)32-3)4-6-20(19)28-10-8-27(9-11-28)15(2)29/h4-7,12-14H,8-11H2,1-3H3,(H,26,30)
• InChI Key: SHMYTOGCHWJPJU-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1=C(C=CC(=C1)C(=O)OC)N2CCN(CC2)C(=O)C)OC3=C(C=C(C=C3)Cl)Cl

Description

Methyl 4-(4-acetylpiperazin-1-yl)-3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}benzoate, also known as MDL-12330A, is a synthetic compound that has been widely used in scientific research due to its potent biological activities. This compound belongs to the family of benzoates and is structurally related to other bioactive compounds such as benzamides and phenylpiperazines.

Mechanism of Action

The exact mechanism of action of Methyl 4-(4-acetylpiperazin-1-yl)-3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}benzoate is not fully understood, but it is known to interact with several targets in the body. One of its main targets is the dopamine D2 receptor, where it acts as a partial agonist, meaning that it can activate the receptor to a certain extent but not fully. It also inhibits the reuptake of dopamine, leading to an increase in its concentration in the synaptic cleft. This results in a complex interplay of neurotransmitters that can modulate various physiological processes, including mood, cognition, and movement.
Biochemical and Physiological Effects:
Methyl 4-(4-acetylpiperazin-1-yl)-3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}benzoate has been shown to produce a range of biochemical and physiological effects, depending on the dose and route of administration. In animal studies, it has been found to increase locomotor activity, induce stereotypic behaviors, and alter the release of various neurotransmitters in the brain. It has also been shown to have anti-inflammatory and analgesic effects, possibly through its interaction with the cyclooxygenase enzyme.

Advantages and Limitations for Lab Experiments

Methyl 4-(4-acetylpiperazin-1-yl)-3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}benzoate has several advantages for use in laboratory experiments, including its potency, selectivity, and ease of synthesis. It has been widely used as a tool to investigate the role of dopamine receptors in the brain and has provided valuable insights into the mechanisms of action of other drugs that target these receptors. However, there are also some limitations to its use, including its potential for off-target effects and the need for careful dose titration to avoid toxicity.

Future Directions

There are several future directions for research on Methyl 4-(4-acetylpiperazin-1-yl)-3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}benzoate, including the development of new derivatives with improved pharmacological properties. One area of interest is the potential use of this compound as a treatment for Parkinson's disease, a neurodegenerative disorder that is characterized by the loss of dopamine-producing neurons in the brain. Another direction is the investigation of its effects on other neurotransmitter systems, such as the serotonin and glutamate systems, which are also involved in various physiological processes. Overall, Methyl 4-(4-acetylpiperazin-1-yl)-3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}benzoate is a promising compound that has the potential to contribute to the development of new drugs for the treatment of various diseases.

Synthesis Methods

Methyl 4-(4-acetylpiperazin-1-yl)-3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}benzoate can be synthesized using various methods, including the reaction of 4-(4-acetylpiperazin-1-yl) benzoic acid with 2-(2,4-dichlorophenoxy)propanoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with methyl iodide to obtain the final product. Other methods involve the use of different starting materials and reagents, but the general strategy is to introduce the piperazine and benzoate moieties into the molecule.

Scientific Research Applications

Methyl 4-(4-acetylpiperazin-1-yl)-3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}benzoate has been extensively studied for its pharmacological properties, including its ability to interact with various receptors and enzymes in the body. One of the main applications of this compound is in the field of neuroscience, where it has been used as a tool to investigate the role of dopamine receptors in the brain. Methyl 4-(4-acetylpiperazin-1-yl)-3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}benzoate has also been shown to have anti-inflammatory, analgesic, and anticonvulsant activities, making it a potential candidate for the development of new drugs for the treatment of various diseases.